molecular formula C20H25NO B1678096 Pridinol CAS No. 511-45-5

Pridinol

Cat. No. B1678096
CAS RN: 511-45-5
M. Wt: 295.4 g/mol
InChI Key: RQXCLMGKHJWMOA-UHFFFAOYSA-N
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Description

Pridinol is an atropine-like muscle relaxant used in the treatment of muscle pain associated with muscle tightness . It is also known as an antiparkinsonian and anticholinergic drug .


Molecular Structure Analysis

Pridinol has a molecular formula of C20H25NO. Its average mass is 295.419 Da and its monoisotopic mass is 295.193604 Da .


Chemical Reactions Analysis

Pridinol’s chemical reactions have been studied in various contexts. For instance, one study subjected active ingredients and placebo to oxidation, acid hydrolysis, alkaline hydrolysis, aqueous hydrolysis, and photolytic degradation (ultraviolet degradation) .


Physical And Chemical Properties Analysis

Pridinol has a molecular formula of C20H25NO. Its average mass is 295.419 Da and its monoisotopic mass is 295.193604 Da .

Scientific Research Applications

Pharmacokinetics

Pridinol has been studied for its pharmacokinetic properties . In a single-center, open-label, randomized, crossover trial, healthy male and female adult subjects received single doses of the test and reference product containing 4 mg pridinol mesylate (equivalent to 3 mg pridinol) each under fasting conditions . The pharmacokinetic parameters were quite similar for both products, with geometric means for maximum exposure (Cmax) of 29.27 ng/mL (test) and 27.44 ng/mL (reference), reached after 1.00 and 0.90 hours (mean tmax), respectively .

Bioavailability and Bio-equivalence

The study also aimed to establish the relative bioavailability and to assess bio-equivalence of oral, immediate-release tablets containing pridinol . The extents of bioavailability (geometric mean AUC0–tlast) were 187.93 h×ng/mL (test) and 183.51 h×ng/mL (reference) . The point estimates of the test/reference-adjusted geometric mean ratios of AUC0–tlast, Cmax (primary), and AUC0–∞ (secondary) were 102.54%, 106.79%, and 102.60%, respectively .

Muscle Relaxant

Pridinol, a centrally acting muscle relaxant, attenuates polysynaptic reflexes via an anticholinergic mechanism . It has been used as a muscle relaxant for decades and is available as a single agent in countries like Germany and Italy .

Treatment of Acute (Low) Back Pain

Pridinol has been compared with NSAIDs for the treatment of acute (low) back pain . Current guidelines recommend the preferred use of NSAIDs for the treatment of acute (low) back pain for a limited period of time . However, Pridinol, a nonbenzodiazepine antispasmodic acting via cholinergic antagonism of muscarinic acetylcholine (M1) receptors, has been reauthorized in Germany for the treatment of central and peripheral muscle spasms, torticollis, lumbago, and general muscle pain in adult patients .

Treatment of Muscle Pain

A systematic literature research of double-blind randomized and placebo-controlled trials showed that a 3-week monotherapy with Pridinol vs. placebo proved to be comparably tolerated, but significantly more effective in patients with muscle pain .

Safety and Tolerability

The safety and tolerability of Pridinol were also assessed in the studies. In the pharmacokinetics study, 23 subjects experienced 50 adverse events; headache and dizziness (15 cases each) were most frequently reported . In the muscle pain treatment study, Pridinol proved to be comparably tolerated with placebo .

properties

IUPAC Name

1,1-diphenyl-3-piperidin-1-ylpropan-1-ol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H25NO/c22-20(18-10-4-1-5-11-18,19-12-6-2-7-13-19)14-17-21-15-8-3-9-16-21/h1-2,4-7,10-13,22H,3,8-9,14-17H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RQXCLMGKHJWMOA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)CCC(C2=CC=CC=C2)(C3=CC=CC=C3)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H25NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Related CAS

6856-31-1 (monomesylate), 968-58-1 (mono-hydrochloride)
Record name Pridinol [INN:DCF]
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DSSTOX Substance ID

DTXSID0045090
Record name Pridinol
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Molecular Weight

295.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

MW: 391.52. Crystals, mp 152.5-155.0 °C. Sparingly sol in water /Methanesulfonate/, Soluble in acetone
Record name PRIDINOL
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Description The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel.

Product Name

Pridinol

Color/Form

Crystals

CAS RN

511-45-5
Record name Pridinol
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Record name PRIDINOL
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Melting Point

120-121 °C
Record name PRIDINOL
Source Hazardous Substances Data Bank (HSDB)
URL https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2684
Description The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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